Cas no 1259674-53-7 ((S)-1-(3,5-DIFLUOROPYRIDIN-4-YL)-2-METHYLPROPAN-1-AMINE 2HCL)

• Product Name: (S)-1-(3,5-DIFLUOROPYRIDIN-4-YL)-2-METHYLPROPAN-1-AMINE 2HCL
• CAS No: 1259674-53-7
• MF: C₉H₁₂F₂N₂
• MW: 186.201788902283
• CID: 5696782
• PubChem ID: 131164031
• Update Time: 2025-05-20

(S)-1-(3,5-DIFLUOROPYRIDIN-4-YL)-2-METHYLPROPAN-1-AMINE 2HCL Chemical and Physical Properties

Names and Identifiers

• 1259674-53-7
• (S)-1-(3,5-DIFLUOROPYRIDIN-4-YL)-2-METHYLPROPAN-1-AMINE2HCL
• (S)-1-(3,5-DIFLUOROPYRIDIN-4-YL)-2-METHYLPROPAN-1-AMINE 2HCL
• 4-Pyridinemethanamine, 3,5-difluoro-α-(1-methylethyl)-, (αS)-

• Inchi： 1S/C9H12F2N2/c1-5(2)9(12)8-6(10)3-13-4-7(8)11/h3-5,9H,12H2,1-2H3/t9-/m0/s1
• InChI Key： XTMWBWXFOLSNPJ-VIFPVBQESA-N
• SMILES： FC1C=NC=C(C=1[C@H](C(C)C)N)F

Computed Properties

• Exact Mass: 186.09685472g/mol
• Monoisotopic Mass: 186.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 212.9±35.0 °C(Predicted)
• pka: 6.09±0.33(Predicted)

Additional information on (S)-1-(3,5-DIFLUOROPYRIDIN-4-YL)-2-METHYLPROPAN-1-AMINE 2HCL

Introduction to (S)-1-(3,5-Difluoropyridin-4-yl)-2-methylpropan-1-amine 2HCl (CAS No. 1259674-53-7)

(S)-1-(3,5-Difluoropyridin-4-yl)-2-methylpropan-1-amine 2HCl (CAS No. 1259674-53-7) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the class of pyridine derivatives and is characterized by its unique structural features, including a difluoropyridine ring and a chiral center at the α-position of the amine group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for drug development.

The chemical structure of (S)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine 2HCl consists of a pyridine ring with two fluorine atoms at the 3 and 5 positions, and an α-methyl-substituted propylamine group attached to the 4-position of the pyridine ring. The compound exists as a dihydrochloride salt, which enhances its solubility and stability in aqueous environments. This structural configuration contributes to its pharmacological profile, including its ability to interact with specific biological targets.

Recent research has focused on the potential therapeutic applications of (S)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine 2HCl. Studies have shown that this compound exhibits potent activity against various biological targets, making it a promising candidate for the treatment of several diseases. For instance, it has been investigated for its potential as an antagonist of specific receptors, such as serotonin receptors and dopamine receptors. These receptors play crucial roles in various physiological processes, including mood regulation, pain perception, and cognitive function.

In preclinical studies, (S)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine 2HCl has demonstrated significant efficacy in modulating these receptors. For example, it has been shown to effectively block serotonin receptors in vitro and in vivo, leading to reduced serotonin signaling. This property makes it a potential candidate for the treatment of conditions such as depression and anxiety disorders. Additionally, its ability to interact with dopamine receptors suggests potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia.

The pharmacokinetic properties of (S)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine 2HCl have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily by the liver through cytochrome P450 enzymes and is eliminated via renal excretion. These properties make it suitable for development as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine 2HCl in humans. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further investigation into its therapeutic potential.

In addition to its therapeutic applications, (S)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine 2HCl has also been studied for its use as a research tool in academic and industrial settings. Its unique chemical structure and biological activity make it a valuable reagent for probing receptor function and developing new assays for drug discovery.

The synthesis of (S)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine 2HCl involves several steps that require precise control over chirality and functional group manipulation. Common synthetic routes include the use of chiral auxiliaries or asymmetric catalysis to ensure the formation of the desired enantiomer. The final product is typically obtained as a dihydrochloride salt through acidification with hydrochloric acid.

In conclusion, (S)-1-(3,5-difluoropyridin-4-yl)-2-methylpropan-1-amine 2HCl (CAS No. 1259674-53-7) is a promising compound with significant potential in both therapeutic applications and research settings. Its unique chemical structure and biological activity make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its full range of applications and optimize its use in various medical contexts.